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Compound of Interest

Compound Name: 4-Hydroxy-2-methylbenzaldehyde

Cat. No.: B179408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This document provides a comprehensive technical overview of 4-Hydroxy-2-
methylbenzaldehyde, an aromatic aldehyde of significant interest in organic synthesis and

medicinal chemistry. The official IUPAC name for this compound is 4-hydroxy-2-
methylbenzaldehyde[1]. It serves as a crucial intermediate in the manufacturing of

pharmaceuticals, dyes, and fragrances[2]. This guide details its physicochemical properties,

provides an explicit experimental protocol for its synthesis, outlines its key chemical reactions,

and discusses its applications, particularly within the realm of drug discovery and development.

All quantitative data is systematically tabulated, and key processes are visualized using logical

diagrams to facilitate a deeper understanding for research and development professionals.

Chemical Identity and Properties
4-Hydroxy-2-methylbenzaldehyde is a substituted benzaldehyde carrying a hydroxyl group at

the para-position and a methyl group at the ortho-position relative to the formyl group.

IUPAC Name: 4-hydroxy-2-methylbenzaldehyde[1]

Synonyms: 2-methyl-4-hydroxybenzaldehyde, 4-Hydroxy-o-tolualdehyde[1]

CAS Number: 41438-18-0[1][2][3]
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Molecular Formula: C₈H₈O₂[1][2][3]

Physicochemical Data
The key physical and chemical properties of 4-Hydroxy-2-methylbenzaldehyde are

summarized in the table below for easy reference and comparison.

Property Value Unit Source(s)

Molecular Weight 136.15 g/mol [1][2][3]

Appearance

White to pale yellow

crystalline

powder/solid

- [2][4][5]

Melting Point 104 - 107 °C [2]

Boiling Point 205 - 207 (at 18 Torr) °C [2]

Density ~1.175 g/cm³ [2]

Solubility

Slightly soluble in

water; Soluble in

alcohols, ethers,

ketones, and oils.

- [2][4][5]

pKa 7.89 ± 0.18 - [2]

LogP 1.513 - [6]

Synthesis and Experimental Protocols
4-Hydroxy-2-methylbenzaldehyde can be synthesized through various methods, including

the formylation of p-cresol. The following protocol details a laboratory-scale synthesis adapted

from established procedures[5].

Synthesis of 4-Hydroxy-2-methylbenzaldehyde via
Formylation of p-Cresol
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This method involves the reaction of p-cresol with a formylating agent in the presence of a

magnesium catalyst.

Reagents and Materials:

p-Cresol (1.0 mol, 108.14 g)

Magnesium powder (0.6 mol, 14.6 g)

Methanol (200 mL)

Toluene (200 mL + 140 mL for extraction)

Polyoxymethylene (paraformaldehyde) (3.0 mol, 90 g)

18.5% Hydrochloric Acid

Deionized Water

Four-neck reaction flask equipped with a mechanical stirrer, thermometer, and condenser

Heating mantle

Distillation apparatus

Separatory funnel

TLC plates

Experimental Procedure:

Catalyst Preparation: Add magnesium powder (14.4g, 0.6mol) to 200ml of methanol in a

four-neck reaction flask equipped with a stirrer. The reaction is exothermic, producing a milky

white suspension of magnesium methoxide. Stir for approximately 2 hours until the

magnesium is consumed[5].

Addition of Substrate: Add p-cresol (108g, 1.0mol) to the reaction flask. Distill off the

methanol until the reaction mixture becomes a thick slurry. Add 200ml of toluene to the
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flask[5].

Formylation: Heat the mixture to an internal temperature of 95°C. Add polyoxymethylene

(90g, 3.0mol) portion-wise to control the reaction rate. Reconfigure the apparatus for

distillation to remove any low-boiling point byproducts[5].

Reaction Completion: After the initial distillation ceases (approx. 30 minutes), revert to a

reflux setup and continue heating the reaction for an additional 2.5 hours. Monitor the

reaction's progress using Thin Layer Chromatography (TLC) until the p-cresol spot is no

longer visible[5].

Work-up and Isolation: Cool the reaction mixture to 65°C. Carefully acidify the mixture to pH

1 by adding 18.5% hydrochloric acid. Transfer the mixture to a separatory funnel and allow

the layers to separate.

Extraction and Purification: Separate the organic (toluene) layer. Extract the aqueous layer

twice with 70ml portions of toluene. Combine all organic layers and wash them three times

with deionized water until the pH is near neutral[5].

Final Product: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the

toluene under reduced pressure to yield the crude product. Further purification can be

achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain

pure 4-Hydroxy-2-methylbenzaldehyde.

Synthesis Workflow Diagram
The following diagram illustrates the key stages of the synthesis process.
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Caption: Workflow for the synthesis of 4-Hydroxy-2-methylbenzaldehyde.

Applications in Research and Drug Development
4-Hydroxy-2-methylbenzaldehyde is a versatile building block in organic synthesis with

several key applications.

Pharmaceutical Intermediate: It serves as a precursor for more complex molecules in drug

discovery. Its aldehyde and phenol functionalities allow for a wide range of chemical
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transformations, making it valuable for creating libraries of compounds for screening. It is

used in the synthesis of chalcones, which are known for their diverse biological activities.

Analytical Chemistry: The compound is utilized as a reference standard for the analysis and

identification of components in complex mixtures, such as herbal medicines. For instance, it

is employed in the thin-layer chromatography identification of components in Xuelian

Capsules, ensuring the quality and accuracy of the medicinal product[5].

Antibacterial Research: 4-Hydroxy-2-methylbenzaldehyde itself exhibits antibacterial

properties. This intrinsic activity, combined with its utility as a synthetic intermediate, makes it

a subject of interest for developing new antimicrobial agents, particularly in an era of growing

antibiotic resistance.

Flavor and Fragrance Industry: As an aromatic aldehyde, it is also used as an intermediate in

the synthesis of various flavor and fragrance compounds[2].

Logical Pathway: From Synthesis to Application
The diagram below outlines the logical progression from the synthesis of 4-Hydroxy-2-
methylbenzaldehyde to its application in the development of new chemical entities (NCEs) for

therapeutic use.
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Caption: Logical workflow from synthesis to drug development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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